Cas no 946234-44-2 (N-(2H-1,3-benzodioxol-5-yl)-3-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}propanamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-3-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}propanamide
• CAS No: 946234-44-2
• MF: C₁₉H₂₁N₅O₄
• MW: 383.401143789291
• CID: 6431570
• PubChem ID: 16882057
• Update Time: 2025-10-29

N-(2H-1,3-benzodioxol-5-yl)-3-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-3-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}propanamide
• F5009-0339
• N-(2H-1,3-benzodioxol-5-yl)-3-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}propanamide
• N-(1,3-benzodioxol-5-yl)-3-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)propanamide
• AKOS024488380
• N-(benzo[d][1,3]dioxol-5-yl)-3-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)propanamide
• TDR84853
• CHEMBL2093423
• VU0628487-1
• 946234-44-2

• Inchi： 1S/C19H21N5O4/c1-19(2,3)24-17-13(9-21-24)18(26)23(10-20-17)7-6-16(25)22-12-4-5-14-15(8-12)28-11-27-14/h4-5,8-10H,6-7,11H2,1-3H3,(H,22,25)
• InChI Key： ZFTORXULNKHFJE-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C=2N=CN1CCC(NC1=CC=C2C(=C1)OCO2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 383.15935417g/mol
• Monoisotopic Mass: 383.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)-3-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}propanamide

N-(2H-1,3-benzodioxol-5-yl)-3-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}propanamide: A Comprehensive Overview

The compound N-(2H-1,3-benzodioxol-5-yl)-3-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}propanamide (CAS No. 946234-44-2) is a highly specialized chemical entity that has garnered significant interest in the field of medicinal chemistry and drug discovery. This molecule, with its intricate structure featuring a benzodioxole moiety and a pyrazolopyrimidine core, represents a promising scaffold for the development of novel therapeutic agents. Its unique combination of functional groups makes it a subject of ongoing research, particularly in the context of targeting specific enzymatic pathways.

One of the most compelling aspects of N-(2H-1,3-benzodioxol-5-yl)-3-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}propanamide is its potential application in the modulation of kinase activity. Kinases are a hot topic in current biomedical research, as they play a pivotal role in cell signaling and are implicated in numerous diseases, including cancer and inflammatory disorders. The pyrazolopyrimidine segment of this compound is particularly noteworthy, as it is a well-known pharmacophore in kinase inhibitors. Researchers are actively exploring how the tert-butyl and benzodioxole groups influence the compound's selectivity and potency.

From a synthetic chemistry perspective, the preparation of N-(2H-1,3-benzodioxol-5-yl)-3-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}propanamide involves multi-step organic transformations. The benzodioxole ring is typically introduced via nucleophilic aromatic substitution, while the pyrazolopyrimidine core is constructed through cyclization reactions. The tert-butyl group, known for its steric and electronic effects, is strategically placed to optimize the compound's physicochemical properties. These synthetic challenges make this molecule a fascinating case study for organic chemists.

The physicochemical properties of N-(2H-1,3-benzodioxol-5-yl)-3-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}propanamide are crucial for its potential therapeutic applications. With a molecular weight that suggests good bioavailability, this compound exhibits a balance between lipophilicity (contributed by the tert-butyl and benzodioxole groups) and polarity (from the amide linkage). These characteristics are frequently searched by medicinal chemists looking for "drug-like" molecules with optimal ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

Recent trends in pharmaceutical research indicate growing interest in pyrazolopyrimidine-based compounds as potential treatments for neurodegenerative diseases. The benzodioxole moiety, present in N-(2H-1,3-benzodioxol-5-yl)-3-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}propanamide, is known to confer blood-brain barrier permeability, making this compound particularly interesting for CNS-targeted therapies. This aligns with current searches for "neuroprotective agents" and "blood-brain barrier penetrating drugs."

In the context of intellectual property, N-(2H-1,3-benzodioxol-5-yl)-3-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}propanamide represents a valuable scaffold for patent applications. The combination of its pyrazolopyrimidine core with the benzodioxole appendage creates a unique structural motif that could form the basis for novel drug candidates. Pharmaceutical companies and research institutions are increasingly searching for "novel kinase inhibitor scaffolds" and "patentable heterocyclic compounds," making this molecule highly relevant.

The analytical characterization of N-(2H-1,3-benzodioxol-5-yl)-3-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}propanamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the identity and purity of the compound, which is essential for reliable biological testing. Researchers often search for "characterization of complex heterocycles" and "analytical methods for drug-like molecules," highlighting the importance of thorough compound analysis.

Looking toward the future, N-(2H-1,3-benzodioxol-5-yl)-3-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}propanamide serves as a springboard for structural optimization. Medicinal chemists might explore modifications to the tert-butyl group or the benzodioxole ring to enhance potency or improve pharmacokinetic properties. Such structure-activity relationship studies are at the heart of modern drug discovery and respond to frequent searches for "lead optimization strategies" and "molecular modification approaches."

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-3-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}propanamide (CAS No. 946234-44-2) represents a fascinating intersection of synthetic chemistry and drug discovery. Its unique combination of a pyrazolopyrimidine core with benzodioxole and tert-butyl substituents makes it a valuable compound for research and potential therapeutic development. As the scientific community continues to explore novel heterocyclic systems, this molecule stands out as a promising candidate for further investigation in various biomedical applications.